Cas no 875115-11-0 (2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 875115-11-0
• MF: C₁₅H₁₈N₂O₇S
• MW: 370.377623081207
• CID: 6315712
• PubChem ID: 8892232
• Update Time: 2025-09-23

2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26581082
• 875115-11-0
• 2-[(ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate
• 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

• Inchi： 1S/C15H18N2O7S/c1-2-23-15(20)17-13(18)11-24-14(19)10-16-25(21,22)9-8-12-6-4-3-5-7-12/h3-9,16H,2,10-11H2,1H3,(H,17,18,20)/b9-8+
• InChI Key： XSJLOMWPSISKJV-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NC(=O)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 370.08347209g/mol
• Monoisotopic Mass: 370.08347209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 136Ų

Additional information on 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate

Research Brief on 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate (CAS: 875115-11-0)

In recent years, the compound 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate (CAS: 875115-11-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and ester functionalities, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. The compound's structural features, including the ethoxycarbonyl and phenylethenesulfonamido groups, are critical for its bioactivity, as demonstrated in structure-activity relationship (SAR) studies.

Mechanistic studies have revealed that this compound exhibits its biological effects through the modulation of key signaling pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. Additionally, preliminary in vitro and in vivo studies suggest that the compound may induce apoptosis in certain cancer cell lines, making it a candidate for further investigation in oncology. These findings are supported by molecular docking simulations, which highlight the compound's affinity for specific protein targets.

Despite these promising results, challenges remain in the development of 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, may offer solutions to some of these challenges. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of this compound from the bench to the bedside.

In conclusion, 2-[(Ethoxycarbonyl)amino]-2-oxoethyl 2-(2-phenylethenesulfonamido)acetate represents a promising scaffold for the development of novel therapeutics. Its multifaceted bioactivity and potential applications in inflammation and cancer underscore the importance of continued research in this area. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. The integration of computational and experimental approaches will be key to unlocking the full potential of this compound in the field of chemical biology and medicine.